
PU139 Technical Support Center:
Troubleshooting Insolubility in Aqueous Buffers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PU139

Cat. No.: B15583690 Get Quote

This guide provides researchers, scientists, and drug development professionals with solutions

to common solubility challenges encountered when working with the pan-histone

acetyltransferase (HAT) inhibitor, PU139, in aqueous buffers.

Frequently Asked Questions (FAQs)
Q1: My PU139 is not dissolving in my aqueous buffer (e.g., PBS, Tris). What should I do?

A1: Direct dissolution of PU139 in aqueous buffers is not recommended due to its low aqueous

solubility. To achieve a clear solution, a stock solution should first be prepared in an organic

solvent. Subsequently, this stock solution can be diluted into your aqueous buffer of choice.

Q2: What is the recommended procedure for preparing a PU139 stock solution?

A2: For a 1 mg/mL (4.06 mM) stock solution, it is recommended to use 100% Dimethyl

Sulfoxide (DMSO). To aid dissolution, the use of ultrasonication and warming the solution to

60°C may be necessary to obtain a clear solution[1]. For in vivo studies, a common practice

involves diluting a 10.0 mg/mL DMSO stock solution into corn oil.

Q3: I've prepared a DMSO stock, but the compound precipitates when I dilute it into my

aqueous experimental buffer. How can I prevent this?

A3: Precipitation upon dilution into an aqueous buffer is a common issue and can be addressed

by considering the following factors:
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Final Concentration: The final concentration of PU139 in your aqueous buffer may be too

high, exceeding its solubility limit in the mixed solvent system. Consider preparing a more

dilute final solution.

Organic Solvent Percentage: The amount of organic solvent (co-solvent) in your final working

solution might be too low to maintain the solubility of PU139. While it is crucial to minimize

the co-solvent concentration to avoid impacting your experiment, a certain percentage is

necessary to keep the compound in solution. If your experimental system allows, a slight

increase in the final DMSO concentration may help.

pH of the Buffer: The solubility of small molecule inhibitors can be dependent on the pH of

the buffer. While specific data for PU139 across a wide pH range is not readily available, you

may consider testing the solubility in buffers with slightly different pH values to see if it

improves.

Temperature: Ensure your buffer is at room temperature or slightly warmed during the

dilution process, as temperature can influence solubility.

Q4: How should I store my PU139 stock solution?

A4: Stock solutions of PU139 should be stored under the following conditions to ensure

stability:

-80°C for up to 6 months.

-20°C for up to 1 month.

It is recommended to store solutions sealed and away from moisture[1]. It is also advisable to

prepare fresh aqueous working solutions for your experiments and avoid long-term storage of

diluted solutions.

Quantitative Data Summary
The following tables summarize the inhibitory and antiproliferative activities of PU139.

Table 1: Inhibitory Concentration (IC50) of PU139 against Histone Acetyltransferases (HATs)
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HAT Target IC50 (µM)

Gcn5 8.39

p300/CBP-associated factor (PCAF) 9.74

CREB-binding protein (CBP) 2.49

p300 5.35

Data sourced from MedchemExpress.[1]

Table 2: Growth Inhibition (GI50) of PU139 in Various Human Cancer Cell Lines

Cell Line GI50 (µM)

A431 <60

A549 <60

A2780 <60

HepG2 <60

SW480 <60

U-87 MG <60

HCT116 <60

SK-N-SH <60

MCF7 <60

HL-60 Not specified

LNCaP 36.2

Data sourced from MedchemExpress.[1]

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL PU139 Stock Solution in DMSO
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Weigh out the desired amount of PU139 powder.

Add the appropriate volume of 100% DMSO to achieve a final concentration of 1 mg/mL.

Vortex the solution briefly.

If the solution is not clear, place it in an ultrasonic bath for 5-10 minutes.

If dissolution is still incomplete, warm the solution to 60°C with gentle agitation until a clear

solution is obtained.

Allow the solution to cool to room temperature before use.

For storage, aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles and store at -20°C or -80°C.

Diagrams
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Troubleshooting Workflow

Solutions for Precipitation
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Caption: Troubleshooting workflow for PU139 insolubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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